Cas no 2228918-63-4 (tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate
• CAS No: 2228918-63-4
• MF: C₁₇H₃₂N₂O₃
• MW: 312.447585105896
• CID: 6128809
• PubChem ID: 165652251
• Update Time: 2025-10-21

tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate
• 2228918-63-4
• EN300-1898818
• tert-butyl 4-[(4-hydroxypiperidin-4-yl)methyl]-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C17H32N2O3/c1-13-12-19(15(20)22-16(2,3)4)10-5-14(13)11-17(21)6-8-18-9-7-17/h13-14,18,21H,5-12H2,1-4H3
• InChI Key： OMIPFWVUKVJLNK-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CC1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 312.24129289g/mol
• Monoisotopic Mass: 312.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate (CAS No. 2228918-63-4)

Tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate, with the CAS number 2228918-63-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate features a complex arrangement of functional groups, including hydroxyl and carboxyl moieties, which contribute to its unique chemical properties. The presence of these functional groups not only influences its reactivity but also opens up diverse possibilities for further chemical modifications and derivatization.

In recent years, there has been a growing interest in developing novel pharmacological agents that target specific biological pathways. The compound tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate has been explored for its potential role in modulating various cellular processes. Its piperidine core structure is particularly noteworthy, as piperidine derivatives are well-known for their versatility in drug design.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The hydroxypiperidine moiety, in particular, has been identified as a key pharmacophore in several bioactive molecules. This feature makes tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate a valuable scaffold for designing compounds that can interact with biological targets with high specificity.

Recent studies have highlighted the importance of understanding the structural and functional relationships between molecules and their biological effects. The compound tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate has been investigated in various preclinical models to assess its pharmacokinetic and pharmacodynamic properties. These studies have provided valuable insights into its potential as a lead compound for further development.

The synthesis of tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials.

In the realm of drug discovery, the ability to rapidly screen large libraries of compounds is crucial for identifying promising candidates. High-throughput screening (HTS) technologies have been employed to evaluate the activity of tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate against various biological targets. These screens have revealed interesting interactions that warrant further exploration.

The development of novel therapeutic agents often involves collaboration between chemists, biologists, and pharmacologists. The compound tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate serves as an excellent example of how interdisciplinary approaches can lead to significant breakthroughs in drug discovery. Its unique structure and promising biological activity make it a cornerstone in ongoing research efforts.

The future prospects for tert-butyl 4-(4-hydroxypiperidin-4-yl)methyl-3-methylpiperidine-1-carboxylate are bright, with several research groups actively investigating its potential applications in medicine. As our understanding of biological systems continues to expand, the demand for innovative pharmacological agents will only grow. This compound stands at the forefront of this effort, offering a glimpse into the future of drug discovery and development.